Cas no 2228142-11-6 (1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228142-11-6
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5969998
• PubChem ID: 165654529
• Update Time: 2025-06-11

1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228142-11-6
• EN300-1731623

• Inchi： 1S/C11H14O3S/c1-2-7-3-4-15-9(7)11(10(13)14)5-8(12)6-11/h3-4,8,12H,2,5-6H2,1H3,(H,13,14)
• InChI Key： ATAHHMOXHUZIMT-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

Research Briefing on 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228142-11-6)

1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228142-11-6) is a novel compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane core and thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This briefing aims to summarize the latest findings and provide insights into its current and future applications.

The synthesis of 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the thiophene group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further studies. Researchers have also explored its stereochemistry, which plays a crucial role in its biological activity. The compound's ability to interact with specific biological targets has been a focal point of recent investigations.

Pharmacological studies have revealed that 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid exhibits significant activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. In vitro and in vivo experiments have demonstrated its potential as an anti-inflammatory agent, with notable efficacy in reducing cytokine production and oxidative stress. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated, showing favorable results for further development.

One of the most promising aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Recent research has indicated that it may modulate pathways involved in neuroinflammation and neuronal survival, making it a candidate for further investigation in conditions such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier has also been a subject of interest, as it enhances its therapeutic potential for central nervous system disorders.

In conclusion, 1-(3-ethylthiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228142-11-6) represents a promising lead compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for future drug discovery efforts.